5/'-isocyano-5/'-deoxythymidine
5/'-isocyano-5/'-deoxythymidine
Brand Name:
Vulcanchem
CAS No.:
132101-22-5
VCID:
VC0141260
InChI:
InChI=1S/C11H13N3O4/c1-6-5-14(11(17)13-10(6)16)9-3-7(15)8(18-9)4-12-2/h5,7-9,15H,3-4H2,1H3,(H,13,16,17)/t7-,8+,9+/m0/s1
SMILES:
CC1=CN(C(=O)NC1=O)C2CC(C(O2)C[N+]#[C-])O
Molecular Formula:
C11H13N3O4
Molecular Weight:
251.24 g/mol
5/'-isocyano-5/'-deoxythymidine
CAS No.: 132101-22-5
Main Products
VCID: VC0141260
Molecular Formula: C11H13N3O4
Molecular Weight: 251.24 g/mol
| CAS No. | 132101-22-5 |
|---|---|
| Product Name | 5/'-isocyano-5/'-deoxythymidine |
| Molecular Formula | C11H13N3O4 |
| Molecular Weight | 251.24 g/mol |
| IUPAC Name | 1-[(2R,4S,5R)-4-hydroxy-5-(isocyanomethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione |
| Standard InChI | InChI=1S/C11H13N3O4/c1-6-5-14(11(17)13-10(6)16)9-3-7(15)8(18-9)4-12-2/h5,7-9,15H,3-4H2,1H3,(H,13,16,17)/t7-,8+,9+/m0/s1 |
| Standard InChIKey | GBWQKYUVGHOFTL-DJLDLDEBSA-N |
| Isomeric SMILES | CC1=CN(C(=O)NC1=O)[C@H]2C[C@@H]([C@H](O2)C[N+]#[C-])O |
| SMILES | CC1=CN(C(=O)NC1=O)C2CC(C(O2)C[N+]#[C-])O |
| Canonical SMILES | CC1=CN(C(=O)NC1=O)C2CC(C(O2)C[N+]#[C-])O |
| Synonyms | 5'-isocyano-5'-deoxythymidine 5-ICDT |
| PubChem Compound | 452960 |
| Last Modified | Nov 11 2021 |
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